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Compound of Interest

Compound Name: Br-PEG4-C2-Boc

Cat. No.: B1667894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and application
context for Br-PEG4-C2-Boc, a heterobifunctional PROTAC linker used in the targeted
degradation of proteins. This document is intended to serve as an essential resource for
researchers, chemists, and drug development professionals to ensure the safe and effective
use of this reagent in the laboratory.

Chemical and Physical Properties

Br-PEG4-C2-Boc, with the full chemical name tert-butyl N-(2-{2-[2-(2-
bromoethoxy)ethoxy]ethoxy}ethyl)carbamate, is a key building block in the synthesis of
Proteolysis Targeting Chimeras (PROTACS). Its structure incorporates a bromo group for
reaction with a target protein ligand, a PEG4 spacer to modulate solubility and linker length,
and a Boc-protected amine for conjugation to an E3 ligase ligand.
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Property Value Reference
CAS Number 564476-32-0 [1]
Molecular Formula C15H29BrO6 [2]
Molecular Weight 385.29 g/mol [2]
Appearance Liquid or Semi-Solid

Purity 297.0% - 98.0% [11[3]
Density 1.210 g/cm3 (Predicted) [2]

Safety Data and Hazard Information

While a specific Safety Data Sheet (SDS) for Br-PEG4-C2-Boc should always be consulted
from the supplier, general safety precautions for similar chemical entities can be informative.
For instance, the related compound Boc-PEG4-C2-NHS ester has the following hazard

classifications:

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

Data for Boc-PEG4-C2-NHS ester, a structurally similar compound.
Precautionary Statements:

A comprehensive set of precautionary measures should be followed when handling Br-PEG4-
C2-Boc, based on the potential hazards of similar compounds. These include, but are not

limited to:
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Precautionary Code

Description

P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 S

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Dispose of contents/container to an approved
P501

waste disposal plant.

Data for Boc-PEG4-C2-NHS ester, a structurally similar compound.

Handling and Storage Protocols

Proper handling and storage are critical to maintain the integrity of Br-PEG4-C2-Boc and to

ensure the safety of laboratory personnel.

Storage:

e Long-term (Powder/Pure Form): Store at -20°C for up to 3 years.[4]
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e In Solvent: Store at -80°C for up to 1 year.[2]

e General Recommendations: Keep in a dry, well-ventilated place and avoid sunlight.[5][6] For
some related compounds, storage in an inert atmosphere is recommended.

Handling:
o Use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

o Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of any
potential vapors.

e Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with
water.

¢ Prevent the formation of dust and aerosols.

Below is a generalized workflow for handling Br-PEG4-C2-Boc in a research setting.
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General Handling Workflow for Br-PEG4-C2-Boc

Preparation

Don Personal Protective
Equipment (Gloves, Goggles, Lab Coat)

:

Prepare Chemical Fume Hood

Material Handling

Retrieve Br-PEG4-C2-Boc
from -20°C Storage

:

Equilibrate to Room
Temperature in Desiccator

:

Weigh Required Amount
in Fume Hood

:

Dissolve in Anhydrous
Solvent (e.g., DMF, DMSO)

Reaction Setup

Add to Reaction Mixture
Under Inert Atmosphere

Cleanup apd Storage

Dispose of Contaminated
Waste Appropriately

:

Return Unused Reagent
to -20°C Storage

:

Clean Work Area

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Br-PEG4-C2-Boc.
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Application in PROTAC Synthesis

Br-PEG4-C2-Boc is a cleavable 4-unit PEG ADC linker that is instrumental in the synthesis of
PROTACSs.[1][2] PROTACSs are heterobifunctional molecules that recruit a target protein to an
E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target
protein by the proteasome.

The synthesis of a PROTAC using Br-PEG4-C2-Boc typically involves two key steps:

» Conjugation to the E3 Ligase Ligand: The Boc-protected amine of Br-PEG4-C2-Boc is
deprotected under acidic conditions to reveal a free amine. This amine is then coupled to a
carboxylic acid on the E3 ligase ligand using standard amide bond formation chemistry.

o Conjugation to the Target Protein Ligand: The bromo group on the other end of the linker is
then reacted with a nucleophilic group (e.g., a phenol or amine) on the target protein ligand.

The diagram below illustrates the role of Br-PEG4-C2-Boc as a linker in the formation of a
PROTAC ternary complex.

Role of Br-PEG4-C2-Boc in PROTAC Assembly

Br-PEG4-C2-Boc

E3 Ligase Ligand (Linker)

Target Protein Ligand

Conjugation Step 1
(Amide Bond Formation)

Assembled PROTAC

Click to download full resolution via product page

Conjugation Step 2
(Nucleophilic Substitution)

Caption: The assembly of a PROTAC molecule using Br-PEG4-C2-Boc as a central linker.

Experimental Protocols

The following are generalized experimental protocols for the deprotection of the Boc group and
a subsequent coupling reaction.
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Protocol 1: Boc Deprotection

Dissolve Br-PEG4-C2-Boc in a suitable solvent (e.g., dichloromethane).

Add an excess of trifluoroacetic acid (TFA) dropwise at 0°C.

Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC or LC-MS.

Upon completion, remove the solvent and TFA under reduced pressure.

The resulting amine salt can be used directly in the next step or after neutralization.

Protocol 2: Amide Coupling with an E3 Ligase Ligand

» Dissolve the E3 ligase ligand (containing a carboxylic acid) in an anhydrous solvent (e.g.,
DMF).

e Add a coupling agent (e.g., HATU, HBTU) and a base (e.g., DIPEA).

o Add the deprotected Br-PEG4-C2-amine to the reaction mixture.

» Stir the reaction at room temperature until completion, monitoring by TLC or LC-MS.

o Work up the reaction mixture and purify the product by column chromatography.

These protocols are generalized and may require optimization based on the specific substrates
and reaction conditions.

This guide provides a foundational understanding of the safety, handling, and application of Br-
PEG4-C2-Boc. It is imperative that researchers consult the specific SDS provided by the
manufacturer and adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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